Cas no 93801-18-4 (N-(p-Aminophenethyl)spiperone)

N-(p-Aminophenethyl)spiperone structure
N-(p-Aminophenethyl)spiperone structure
Product Name:N-(p-Aminophenethyl)spiperone
CAS No:93801-18-4
MF:C31H35FN4O2
MW:514.633610963821
CID:806883
PubChem ID:125085
Update Time:2025-04-19

N-(p-Aminophenethyl)spiperone Chemical and Physical Properties

Names and Identifiers

    • 1,3,8-Triazaspiro[4.5]decan-4-one,3-[2-(4-aminophenyl)ethyl]-8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-
    • N-(p-Aminophenethyl)spiperone
    • 1,3,8-Triazaspiro[4.5]decan-4-one,3-[2-(4-aminophenyl)ethyl]-8-[4-(4-fluorophenyl)-4-oxobutyl]...
    • 3-[2-(4-aminophenyl)ethyl]-8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
    • FALCARINDIOL
    • [125I]-N-(p-Aminophenethyl)spiroperidol
    • 3-<2'-(p-aminophenyl)ethyl>-8-<3'-(p-fluorobenzoyl)propyl>-4-oxo-1-phenyl-1,3,8-triazaspiro<4.5>decane
    • N-(4-Aminophenethyl)spiperone
    • N-(4-Aminophenethyl)spiroperidol
    • N-(p-Aminophenethyl)spiroperidol
    • NAPES
    • NAPS
    • FT-0661987
    • Q27216279
    • 1,3,8-Triazaspiro(4.5)decan-4-one, 3-(2-(4-aminophenyl)ethyl)-8-(4-(4-fluorophenyl)-4-oxobutyl)-1-phenyl-, (5Z,11alpha,13E,15R)-
    • CHEBI:125669
    • DTXSID70239663
    • BRD-K91862102-001-01-3
    • Flurbiprofen Acyl-?-D-glucuronide
    • 93801-18-4
    • Inchi: 1S/C31H35FN4O2/c32-26-12-10-25(11-13-26)29(37)7-4-19-34-21-17-31(18-22-34)30(38)35(20-16-24-8-14-27(33)15-9-24)23-36(31)28-5-2-1-3-6-28/h1-3,5-6,8-15H,4,7,16-23,33H2
    • InChI Key: OFOJSVPHSJPGKK-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(CCCN1CCC2(C(N(CCC3C=CC(=CC=3)N)CN2C2C=CC=CC=2)=O)CC1)=O

Computed Properties

  • Exact Mass: 514.27400
  • Monoisotopic Mass: 514.274
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 9
  • Complexity: 779
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.9A^2
  • XLogP3: 4.9

Experimental Properties

  • Color/Form: Grayish white to grayish white - yellow solid
  • Density: 1.27
  • Melting Point: 106-108°C
  • Boiling Point: 736.5°Cat760mmHg
  • Flash Point: 399.2°C
  • Refractive Index: 1.653
  • PSA: 69.88000
  • LogP: 5.27640

N-(p-Aminophenethyl)spiperone Security Information

  • Storage Condition:-20°C Freezer

N-(p-Aminophenethyl)spiperone Pricemore >>

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